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Compound of Interest

Compound Name: Ceftiofur Hydrochloride

Cat. No.: B1668911

Introduction

Ceftiofur Hydrochloride is a third-generation cephalosporin antibiotic widely used in
veterinary medicine to treat bacterial infections.[1][2][3] It exhibits broad-spectrum activity
against both Gram-positive and Gram-negative bacteria.[3][4] Its mechanism of action involves
the inhibition of bacterial cell wall synthesis by binding to and inactivating penicillin-binding
proteins (PBPs), which leads to cell lysis.[5][6] In addition to its antibacterial properties, ceftiofur
has demonstrated anti-inflammatory effects in mammalian cells by modulating cytokine
production and inhibiting key signaling pathways such as MAP kinase and NF-kB.[7] This
application note provides detailed protocols for the preparation, storage, and use of Ceftiofur
Hydrochloride solutions for in vitro cell culture applications, ensuring reproducibility and
accuracy in experimental results.

Data Summary

The following tables summarize the key quantitative data for Ceftiofur Hydrochloride.

Table 1: Solubility of Ceftiofur Hydrochloride
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Solvent Solubility Reference
Dimethyl sulfoxide (DMSO) ~20- 112 mg/mL [71[81I9]
Dimethylformamide (DMF) ~30 mg/mL [9]
Ethanol ~15 mg/mL [9]
Methanol Soluble [4]
Water Soluble [4]
Aqueous Buffers (e.g., PBS, Sparingly SOI.U??E (~_0'25 _

mg/mL after initial dissolution 9]

pH 7.2)

in DMF)

Table 2: Stability and Storage of Ceftiofur Hydrochloride Solutions

Storage . Recommendati
Solvent Stability Reference
Temperature ons
Store protected
Powder -20°C > 4 years ] 9]
from light.
Room
Powder > 2 years Stable. [4]
Temperature
Aliguot to avoid
DMSO -80°C 1 year repeated freeze- [8]
thaw cycles.
Aliquot to avoid
DMSO -20°C 1 month repeated freeze- [8]
thaw cycles.
Room
Aqueous Prepare fresh for
] Temperature / < 1 day ] 9]
Solution each experiment.

4°C

Table 3: Recommended Working Concentrations for Cell Culture

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.selleckchem.com/products/Ceftiofur-hydrochloride.html
https://www.selleckchem.com/products/ceftiofur.html
https://cdn.caymanchem.com/cdn/insert/27301.pdf
https://cdn.caymanchem.com/cdn/insert/27301.pdf
https://cdn.caymanchem.com/cdn/insert/27301.pdf
https://www.fengchengroup.com/vet-api-and-premix/veterinary-antibiotics/ceftiofur-hydrochloride-or-ceftiofur-hcl-cas.html
https://www.fengchengroup.com/vet-api-and-premix/veterinary-antibiotics/ceftiofur-hydrochloride-or-ceftiofur-hcl-cas.html
https://cdn.caymanchem.com/cdn/insert/27301.pdf
https://www.benchchem.com/product/b1668911?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/27301.pdf
https://www.fengchengroup.com/vet-api-and-premix/veterinary-antibiotics/ceftiofur-hydrochloride-or-ceftiofur-hcl-cas.html
https://www.selleckchem.com/products/ceftiofur.html
https://www.selleckchem.com/products/ceftiofur.html
https://cdn.caymanchem.com/cdn/insert/27301.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Concentration

Application Cell Type Reference
Range
Antibacterial Assay (S.
N/A 0.25 - 50 pg/mL [10]
aureus)
- Not specified, but
Anti-inflammatory RAW 264.7 ) )
effects on signaling [7]
Assay macrophages
were observed.
o Human Liver Cells IC50: 3052 pg/mL
Cytotoxicity Assay [11]
(LO2) (24h)
o Chinese Hamster No cytotoxicity
Cytotoxicity Assay [12]
Ovary (CHO) observed.

Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock

Solution in Organic Solvent

This protocol describes the preparation of a concentrated stock solution of Ceftiofur

Hydrochloride using a suitable organic solvent. DMSO is recommended due to the high

solubility of the compound.
Materials:
o Ceftiofur Hydrochloride powder (=98% purity)

e Anhydrous Dimethyl sulfoxide (DMSO)

» Sterile, conical-bottom polypropylene tubes (1.5 mL or 15 mL)

o Calibrated analytical balance

e \ortex mixer

 Sterile syringe filters (0.22 pum)
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Procedure:

Weighing: In a sterile tube, accurately weigh the desired amount of Ceftiofur Hydrochloride
powder. For example, to prepare a 100 mg/mL stock solution, weigh 10 mg of the powder.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube. For a 100
mg/mL solution, add 100 pL of DMSO to the 10 mg of powder.

» Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath may aid dissolution, but avoid overheating.

 Sterilization: Sterilize the stock solution by filtering it through a 0.22 um syringe filter into a
new sterile tube. This step is critical for cell culture applications.

» Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes
(e.g., 10-20 pL) in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term
stability (up to 1 year) or at -20°C for short-term use (up to 1 month).[8] Avoid repeated
freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium

This protocol outlines the dilution of the high-concentration stock solution into cell culture
medium to achieve the desired final working concentration.

Materials:

Ceftiofur Hydrochloride stock solution (from Protocol 1)

Complete cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line

Sterile serological pipettes and pipette tips

Sterile conical tubes (15 mL or 50 mL)

Procedure:
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e Thaw Stock Solution: Remove one aliquot of the frozen stock solution from the freezer and
thaw it at room temperature.

o Serial Dilution (Recommended): Perform serial dilutions to achieve the final working
concentration accurately. For example, to prepare a 10 pg/mL working solution from a 100
mg/mL stock:

o Intermediate Dilution: Prepare a 1 mg/mL intermediate solution by adding 10 pL of the 100
mg/mL stock to 990 pL of complete cell culture medium. Mix well by gentle pipetting.

o Final Dilution: Add 10 pL of the 1 mg/mL intermediate solution to 990 uL of complete cell
culture medium to achieve the final concentration of 10 pg/mL.

e Final Concentration Check: Ensure that the final concentration of the organic solvent (e.g.,
DMSO) in the culture medium is non-toxic to the cells, typically below 0.1% (v/v).

o Use Immediately: Use the freshly prepared working solution immediately for your cell culture
experiments. Aqueous solutions of Ceftiofur are not stable and should not be stored.[9]

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing Ceftiofur Hydrochloride stock and
working solutions for cell culture experiments.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://cdn.caymanchem.com/cdn/insert/27301.pdf
https://www.benchchem.com/product/b1668911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

(Protocol 1: Stock Solution Preparation\

1. Weigh Ceftiofur HCI

Powder

A4

[ 2. Add Anhydrous DMSO j

Y

[ 3. Vortex to Dissolve j

Y

[ 4. Sterile Filter (0.22 um) j

Y

5. Aliquot & Store

(-80°C or -20°C)

:Begin Experiment

/Protocol 2: Working Solution Preparation\

A

1. Thaw Stock Aliquot

A4

2. Prepare Intermediate
Dilution in Medium

A4

3. Prepare Final Working
Solution in Medium

Y

4. Add to Cell Culture

- J

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Inflammatory Stimulus
(e.g., LPS)

TLR4 Receptor

(" NF-kB Pathwiy

phosphorylates

releases

Ceftiofur HCI

p65/p50

-

4

———
/

+7  inhipits / inhibits 1 inhibits S inhibits
translo ation'l phosphorylation ‘phosphorylation \Phosphorylation

| MAPK‘\‘ Pathway

\ \

p38 JNK ﬂ
/ /

activate transcription

translocates |,

p65/p50
(Nucleus)

activate transcription \ activate transcription/ activate transcription

Pro-inflammatory Cytokines
(TNF-a, IL-1B, IL-6)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1668911?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. go.drugbank.com [go.drugbank.com]
e 2. Ceftiofur | C19H17N507S3 | CID 6328657 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 3. go.drugbank.com [go.drugbank.com]

o 4. Ceftiofur Hydrochloride Raw Material or Ceftiofur Hcl APl CAS 103980-44-5
Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]

o 5. Ceftiofur Hydrochloride | CI19H18CIN507S3 | CID 9937686 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. Ceftiofur | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com
[pharmacompass.com]

o 7. selleckchem.com [selleckchem.com]
» 8. selleckchem.com [selleckchem.com]
e 9. cdn.caymanchem.com [cdn.caymanchem.com]

e 10. Comparative Effects of Intermittent vs. Constant Ceftiofur Hydrochloride Exposure on
Staphylococcus aureus In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

e 11. Cytotoxicity and degradation product identification of thermally treated ceftiofur - PMC
[pmc.ncbi.nlm.nih.gov]

e 12.857. Ceftiofur (WHO Food Additives Series 36) [inchem.org]

 To cite this document: BenchChem. [Application Note: Preparation of Ceftiofur Hydrochloride
Stock Solutions for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668911#preparing-ceftiofur-hydrochloride-stock-
solutions-for-cell-culture]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1668911?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB11485
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftiofur
https://go.drugbank.com/salts/DBSALT001643
https://www.fengchengroup.com/vet-api-and-premix/veterinary-antibiotics/ceftiofur-hydrochloride-or-ceftiofur-hcl-cas.html
https://www.fengchengroup.com/vet-api-and-premix/veterinary-antibiotics/ceftiofur-hydrochloride-or-ceftiofur-hcl-cas.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftiofur-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftiofur-Hydrochloride
https://www.pharmacompass.com/chemistry-chemical-name/ceftiofur
https://www.pharmacompass.com/chemistry-chemical-name/ceftiofur
https://www.selleckchem.com/products/Ceftiofur-hydrochloride.html
https://www.selleckchem.com/products/ceftiofur.html
https://cdn.caymanchem.com/cdn/insert/27301.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12291869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12291869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9053768/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9053768/
https://www.inchem.org/documents/jecfa/jecmono/v36je05.htm
https://www.benchchem.com/product/b1668911#preparing-ceftiofur-hydrochloride-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1668911#preparing-ceftiofur-hydrochloride-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1668911#preparing-ceftiofur-hydrochloride-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1668911#preparing-ceftiofur-hydrochloride-stock-solutions-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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